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Compound of Interest

Compound Name:
5-Bromo-2,2-dimethylindoline

hydrochloride

CAS No.: 2230913-73-0

Cat. No.: B2792706

Get Quote

Document Control:

Target Compound: 5-Bromo-2,2-dimethylindoline hydrochloride[1]

CAS Registry Number: 2230913-73-0[1]

Document Type: Technical Whitepaper & Risk Management Protocol

Molecular Profile & Physicochemical Dynamics
Chemical Identity & Structural Logic
This compound is a specialized heterocyclic building block, distinct from the more common 3,3-

dimethylindolenine derivatives used in cyanine dye synthesis. The 2,2-dimethyl substitution

pattern sterically hinders the C2 position, forcing electrophilic substitutions to occur on the

aromatic ring or allowing selective functionalization of the secondary amine nitrogen (

).
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The hydrochloride salt form is engineered for kinetic stability. Free indolines are prone to

spontaneous oxidation (dehydrogenation) to indoles or formation of colored impurities upon

exposure to air. The protonation of the amine (

) deactivates the lone pair, preventing oxidative degradation during storage.

Property Data Specification

IUPAC Name
5-Bromo-2,2-dimethyl-2,3-dihydro-1H-indole

hydrochloride

CAS Number 2230913-73-0

Molecular Formula

Molecular Weight 262.57 g/mol

Appearance Off-white to beige crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Insoluble in

Hexanes, Et₂O

Acidity
Weakly acidic in aqueous solution (Amine

hydrochloride)

Stability & Storage Architecture
Critical Insight: As a halogenated amine salt, this compound is hygroscopic. Moisture uptake

does not just cause clumping; it can lead to hydrolysis of the salt equilibrium, potentially

liberating trace amounts of HCl gas or accelerating discoloration.

Primary Storage: Desiccated environment at Room Temperature (RT).

Long-Term Preservation: Inert atmosphere (

or

) is recommended to prevent slow oxidative debromination or ring oxidation.
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GHS Hazard Assessment & Toxicological
Mechanisms
The "Research Chemical" Paradox
While some commercial databases list this compound as "Not Classified" due to a lack of

historical toxicity data, scientific integrity dictates treating it as a functional hazard. Based on

Structure-Activity Relationships (SAR) of analogous halogenated indolines, the following

hazards are projected with high confidence:

Skin/Eye Irritation (H315/H319): The hydrochloride moiety releases protons upon contact

with moisture in mucous membranes, causing immediate irritation.

STOT-SE (H335): Dust inhalation will irritate the upper respiratory tract.

Mechanism of Action (Toxicity)
The diagram below illustrates the projected interaction pathway upon exposure, guiding the

selection of Personal Protective Equipment (PPE).
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Figure 1: Projected mechanism of irritation. The dual action of acidic hydrolysis and organic

membrane penetration necessitates barrier protection.

Operational Handling & Synthesis Integration
Standard Handling Protocol

Engineering Controls: All open handling must occur within a certified Chemical Fume Hood.

PPE Matrix:
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Gloves: Nitrile (0.11 mm minimum thickness). Latex is permeable to halogenated

aromatics.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for

fine powders.

Protocol: Safe "Free-Basing" for Synthesis
Researchers often require the free base (neutral amine) for nucleophilic substitution reactions

(e.g., Buchwald-Hartwig coupling or Alkylation). The HCl salt must be neutralized in situ or prior

to reaction.

Objective: Convert 5-Bromo-2,2-dimethylindoline HCl to its neutral, organic-soluble free base.

Step-by-Step Methodology:

Dissolution: Suspend the HCl salt (1.0 eq) in Dichloromethane (DCM) or Ethyl Acetate. The

salt will likely remain suspended (heterogeneous).

Neutralization: Add Saturated Aqueous Sodium Bicarbonate (

) or 1M NaOH (1.5 eq) slowly.

Observation: Evolution of gas (

) if using bicarbonate. The solid will dissolve as it converts to the lipophilic free base.

Phase Separation: Transfer to a separatory funnel. Shake vigorously and vent.

Extraction: Collect the organic layer. Back-extract the aqueous layer once with fresh organic

solvent.

Drying: Dry the combined organics over Anhydrous Sodium Sulfate (

).

Concentration: Filter and concentrate in vacuo.

Caution: The resulting oil/solid is oxidatively unstable. Use immediately.
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Figure 2: Workflow for converting the stable HCl salt into the reactive free base form for

synthesis.
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Emergency Response Architecture
This section details self-validating response loops. Do not rely on memory; verify neutralization.

Ocular Exposure (Critical)
Immediate Flush: Irrigate eyes for 15 minutes minimum.[2][3][4]

Validation: Do not stop flushing until pH paper touches the tear duct fluid (carefully) and

reads pH 7.0–7.5. If pH is acidic (<6), continue flushing. The HCl component makes this

time-critical.

Spillage & Containment[7]
Dry Spill: Do not dry sweep (generates dust). Cover with a damp paper towel or use a HEPA

vacuum.

Wet Spill (Solution):

Cover with sodium bicarbonate (

) powder.

Wait for bubbling to cease (neutralization verification).

Absorb with vermiculite and dispose of as Halogenated Organic Waste.

Fire Fighting Measures
Decomposition Products: Combustion will generate Hydrogen Chloride (HCl), Nitrogen

Oxides (NOx), and Hydrogen Bromide (HBr).

Action: Firefighters must wear SCBA. Water spray may be used to suppress toxic vapors

(HCl is water-soluble), but containment of runoff is mandatory to prevent environmental

acidification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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